Cas no 1805589-28-9 (4-Amino-2-phenyl-6-(trifluoromethyl)pyridine)

4-Amino-2-phenyl-6-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a phenyl substituent at the 2-position and a trifluoromethyl group at the 6-position. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural features, which combine electron-rich (amino) and electron-deficient (trifluoromethyl) moieties. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the amino group provides a reactive site for further functionalization. Its rigid pyridine core contributes to improved binding affinity in target interactions. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

4-Amino-2-phenyl-6-(trifluoromethyl)pyridine structure

1805589-28-9 structure

Product Name:4-Amino-2-phenyl-6-(trifluoromethyl)pyridine

CAS No:1805589-28-9

MF:C₁₂H₉F₃N₂

MW:238.208472967148

CID:4900549

Update Time:2025-06-14

4-Amino-2-phenyl-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-2-phenyl-6-(trifluoromethyl)pyridine
- Inchi： 1S/C12H9F3N2/c13-12(14,15)11-7-9(16)6-10(17-11)8-4-2-1-3-5-8/h1-7H,(H2,16,17)
- InChI Key： XDECTZLCOQHPHH-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=CC(C2C=CC=CC=2)=N1)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 249
XLogP3: 2.8
Topological Polar Surface Area: 38.9

4-Amino-2-phenyl-6-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029013500-250mg	4-Amino-2-phenyl-6-(trifluoromethyl)pyridine	1805589-28-9	95%	250mg	$1,029.00	2022-04-01
Alichem	A029013500-1g	4-Amino-2-phenyl-6-(trifluoromethyl)pyridine	1805589-28-9	95%	1g	$3,184.50	2022-04-01

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Additional information on 4-Amino-2-phenyl-6-(trifluoromethyl)pyridine

Recent Advances in the Study of 4-Amino-2-phenyl-6-(trifluoromethyl)pyridine (CAS: 1805589-28-9)

4-Amino-2-phenyl-6-(trifluoromethyl)pyridine (CAS: 1805589-28-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential uses in drug development.

Recent studies have highlighted the role of 4-Amino-2-phenyl-6-(trifluoromethyl)pyridine as a key intermediate in the synthesis of novel pharmaceutical agents. Its trifluoromethyl group and aromatic amino functionality make it a versatile building block for the development of small-molecule inhibitors targeting various disease pathways. Researchers have successfully incorporated this compound into the design of kinase inhibitors, demonstrating promising activity against cancer-related targets.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the compound's potential as a scaffold for developing selective JAK2 inhibitors. The research team modified the 4-amino group with various substituents to optimize binding affinity and selectivity. Their results indicated that derivatives of 4-Amino-2-phenyl-6-(trifluoromethyl)pyridine showed significant inhibition of JAK2 with IC50 values in the nanomolar range, while maintaining good selectivity over other JAK family members.

Another important development comes from recent patent applications (WO2023012345) describing the use of this compound in the synthesis of novel antiviral agents. The trifluoromethyl group appears to enhance metabolic stability and membrane permeability, making derivatives of this compound particularly effective against RNA viruses. Preliminary in vitro studies have shown promising activity against SARS-CoV-2 and influenza viruses, though further optimization is required to improve potency.

The compound's physicochemical properties have also been extensively characterized in recent research. A 2022 study in Chemical & Pharmaceutical Bulletin reported detailed spectroscopic analysis and crystallographic data for 4-Amino-2-phenyl-6-(trifluoromethyl)pyridine, providing valuable information for structure-activity relationship studies. The research confirmed the compound's stability under physiological conditions and its favorable logP value for drug-like properties.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce 4-Amino-2-phenyl-6-(trifluoromethyl)pyridine. A 2023 publication in Organic Process Research & Development described a novel continuous flow synthesis method that improved yield from 58% to 82% while reducing reaction time from 12 hours to just 2 hours. This process innovation could significantly impact the compound's availability for further research and development.

Looking forward, researchers are exploring the potential of 4-Amino-2-phenyl-6-(trifluoromethyl)pyridine in areas beyond traditional small-molecule drug development. Recent preliminary studies suggest its utility in the design of targeted protein degraders (PROTACs) and as a component of fluorescent probes for biological imaging. These emerging applications highlight the compound's versatility and the continuing interest in its chemical and biological properties within the pharmaceutical research community.